2-chloro-N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide
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Description
Scientific Research Applications
Tautomerism in N-Heterocycles
The study of tautomerism in derivatives of n-heterocycles, including quinoline derivatives, highlights the importance of such compounds in understanding chemical equilibria and molecular properties. These studies can shed light on the reactivity and stability of compounds with similar structures to "2-chloro-N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide" (Mondelli & Merlini, 1966).
Cobalt-Promoted Dimerization
Cobalt-promoted dimerization of aminoquinoline benzamides demonstrates the utility of transition metal catalysis in synthesizing complex molecular structures, potentially applicable to the synthesis and modification of quinoline-based compounds (Grigorjeva & Daugulis, 2015).
Synthesis and Characterization as Antimicrobial Agents
Quinazoline derivatives have been explored for their antimicrobial properties, indicating that structural relatives of the compound may also possess significant biological activities. This suggests potential research avenues in exploring the antimicrobial properties of "this compound" (Desai, Shihora, & Moradia, 2007).
Analgesic Activity of Pyrazoles and Triazoles
Research into the analgesic activity of new pyrazoles and triazoles bearing a quinazoline moiety suggests potential pharmaceutical applications for structurally similar compounds. This highlights a possible area of application for "this compound" in the development of new analgesic drugs (Saad, Osman, & Moustafa, 2011).
Synthesis and Cytotoxic Activity
The synthesis and evaluation of cytotoxic activities of certain dibenzisoquinoline and benzo[e]perimidine derivatives indicate the potential of quinoline derivatives in cancer research. This underlines the relevance of investigating similar compounds for their cytotoxic properties and potential applications in chemotherapy (Bu, Deady, Finlay, Baguley, & Denny, 2001).
Properties
IUPAC Name |
2-chloro-N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O2/c1-12-7-8-13(2)18-16(12)11-14(19(24)23-18)9-10-22-20(25)15-5-3-4-6-17(15)21/h3-8,11H,9-10H2,1-2H3,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLJKDKYKVTXUJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.